Cas no 2229136-89-2 (3-(2,3,4-Trimethoxyphenoxy)propan-1-amine)

• Product Name: 3-(2,3,4-Trimethoxyphenoxy)propan-1-amine
• CAS No: 2229136-89-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5758997
• PubChem ID: 165616783
• Update Time: 2023-11-15

3-(2,3,4-Trimethoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trimethoxyphenoxy)propan-1-amine
• EN300-1810214
• 2229136-89-2
• 3-(2,3,4-Trimethoxyphenoxy)propan-1-amine

• Inchi： 1S/C12H19NO4/c1-14-9-5-6-10(17-8-4-7-13)12(16-3)11(9)15-2/h5-6H,4,7-8,13H2,1-3H3
• InChI Key： USGFZGDWAHTSOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1OC)OC)OC)CCCN

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.9Ų